2(hydroxyphenyl)acetic acids
(2-Hydroxyphenyl)acetic acids, commonly referred to as hydroxyacetophenones, are a class of aromatic compounds with the molecular formula C9H10O3. These substances possess diverse functional groups that contribute to their versatile applications in various industries.
In pharmaceuticals, (2-hydroxyphenyl)acetic acids exhibit significant potential due to their biological activities. They can serve as precursors for synthesizing more complex organic compounds used in drug development. For instance, they are often employed in the production of antiviral and anti-inflammatory agents. Additionally, these acids display antioxidant properties which make them valuable in medical research.
In addition to pharmaceuticals, (2-hydroxyphenyl)acetic acids find application in other sectors such as cosmetics and agrochemicals. In cosmetics, their UV-absorbing characteristics can be utilized in formulating sunscreens. Moreover, in agriculture, these compounds can act as herbicides or fungicides.
Overall, the structural complexity and functional diversity of (2-hydroxyphenyl)acetic acids make them a vital component in numerous chemical processes across different industries.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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2-(4-fluoro-2-hydroxyphenyl)acetic acid | 31338-67-7 | C8H7O3F |
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2-Hydroxyphenylacetic acid | 614-75-5 | C8H8O3 |
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3-FLUORO-2-HYDROXYPHENYLACETIC ACID | 1261862-87-6 | C8H7FO3 |
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2-(4-Bromo-2-hydroxyphenyl)acetic acid | 1261497-72-6 | C8H7BrO3 |
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2-(2,4-Dihydroxyphenyl)acetic acid | 614-82-4 | C8H8O4 |
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2-(5-chloro-2-hydroxyphenyl)acetic acid | 24161-38-4 | C8H7CLO3 |
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2-(2-Hydroxy-5-nitrophenyl)acetic acid | 51794-07-1 | C8H7NO5 |
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2-(3-chloro-2-hydroxyphenyl)acetic acid | 88491-45-6 | C8H7O3Cl |
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2-(2-hydroxy-4,5-dimethylphenyl)acetic acid | 21354-73-4 | C10H12O3 |
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2-(2,3,4-trihydroxyphenyl)acetic acid | 1487579-87-2 | C8H8O5 |
Related Literature
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Alvira Ayoub Arbab,Kyung Chul Sun,Iftikhar Ali Sahito,Anam Ali Memon,Yun Seon Choi,Sung Hoon Jeong J. Mater. Chem. A, 2016,4, 1495-1505
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3. Asymmetric transfer hydrogenation over Ru–TsDPEN catalysts supported on siliceous mesocellular foam†Xiaohua Huang Chem. Commun., 2007, 1825-1827
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7. Front cover
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